Cas no 52158-88-0 (Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester)
52158-88-0 structure
Product Name:Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester
CAS No:52158-88-0
MF:C10H14O4
MW:198.215763568878
CID:380203
PubChem ID:285760
Update Time:2025-04-19
Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester
- 52158-88-0
- NSC143243
- DTXSID00966516
- NSC-143243
- ethyl (2,6-dioxocyclohexyl)acetate
-
- Inchi: 1S/C10H14O4/c1-2-14-10(13)6-7-8(11)4-3-5-9(7)12/h7H,2-6H2,1H3
- InChI Key: VMYHYDYBTYMYIC-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C1CC(=O)OCC)=O
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
52158-88-0 (Cyclohexaneacetic acid,2,6-dioxo-, ethyl ester) Related Products
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 24922-02-9(Ethyl 3-cyclopropyl-3-oxopropanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 24922-00-7(Ethyl 3-cyclopentyl-3-oxopropanoate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
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